Ribavirin 5’-Monophosphate Dilithium Salt (90per cent)

• CAS No.: 66983-94-6
• Product Name: Ribavirin 5’-Monophosphate Dilithium Salt (90per cent)
• Molecular Formula: C8H11Li2N4O8P
• Molecular Weight: 336.05
• IUPAC Name: dilithium;[5-(3-carbamoyl-1,2,4-triazol-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate
• Standard InChI: InChI=1S/C8H13N4O8P.2Li/c9-6(15)7-10-2-12(11-7)8-5(14)4(13)3(20-8)1-19-21(16,17)18;;/h2-5,8,13-14H,1H2,(H2,9,15)(H2,16,17,18);;/q;2*+1/p-2
• Standard InChIKey: SIMMZIYZANJRNU-UHFFFAOYSA-L
• SMILES: [Li+].[Li+].C1=NC(=NN1C2C(C(C(O2)COP(=O)([O-])[O-])O)O)C(=O)N
• Appearance: Assay:≥95%A crystalline solid
• Description: Ribavirin 5/'-monophosphate inhibits viral DNA and RNA replication in vitro via the strong competitive inhibition of inosine monophosphate dehydrogenase (IMPDH), with a reported Ki value of 270 nM, and thus inhibits guanosine triphosphate synthesis. This agent, a metabolite of the prodrug ribavirin (Item No. 16757), exhibits broad-spectrum antiviral activity, particularly against myxoviruses. The antiviral effects of ribavirin require conversion to the monophosphate form via adenosine kinase. The anti-HIV activity of ribavirin in cultured human lymphocytes, as well as the anti-influenza activity of this prodrug in MDCK cells, have been attributed to ribavirin 5/'-monophosphate.
• Synonyms: 1-(5-O-Phosphono-β-D-ribofuranosyl)-1H-1,2,4-triazole-3-carboxamide Dilithium Salt
• PubChem Compound: 57369811
• Last Modified: Nov 11 2021